4-Benzyl-2,3,4,5-tetrahydropyrido[3,2-f][1,4]oxazepine

• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 4-benzyl-3,5-dihydro-2H-pyrido[3,2-f][1,4]oxazepine
• InChI: InChI=1S/C15H16N2O/c1-2-5-13(6-3-1)11-17-9-10-18-15-14(12-17)7-4-8-16-15/h1-8H,9-12H2
• InChI Key: PPLRJKBYCMHMOT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(CN1CC3=CC=CC=C3)C=CC=N2

Description

4-Benzyl-2,3,4,5-tetrahydropyrido[3,2-f][1,4]oxazepine is a useful research compound. Its molecular formula is C15H16N2O and its molecular weight is 240.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Benzyl-2,3,4,5-tetrahydropyrido[3,2-f][1,4]oxazepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Benzyl-2,3,4,5-tetrahydropyrido[3,2-f][1,4]oxazepine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, to a suspension of sodium hydride (60% in oil, 1.99 g) in THF (30 ml) was added a solution of the compound (6.90 g) obtained in step 2 in THF (20 mL) at 0° C., and the mixture was stirred at 90° C. for 1 hr. The reaction mixture was cooled to 10° C., and poured into water, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated aqueous ammonium chloride solution and brine, and concentrated. The residue was purified by silica gel column chromatography (solvent gradient; 10→66% ethyl acetate/hexane) to give the title compound (4.51 g, 75%) as a pale-yellow oil.